5-fluoro-2-{4-[2-(2-oxo-1,3-oxazolidin-3-yl)acetyl]piperazin-1-yl}-6-phenyl-3,4-dihydropyrimidin-4-one

• IUPAC Name: 3-[2-[4-(5-fluoro-6-oxo-4-phenyl-1H-pyrimidin-2-yl)piperazin-1-yl]-2-oxoethyl]-1,3-oxazolidin-2-one
• InChI: InChI=1S/C19H20FN5O4/c20-15-16(13-4-2-1-3-5-13)21-18(22-17(15)27)24-8-6-23(7-9-24)14(26)12-25-10-11-29-19(25)28/h1-5H,6-12H2,(H,21,22,27)
• InChI Key: LZZSHLONLUTTBT-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=NC(=C(C(=O)N2)F)C3=CC=CC=C3)C(=O)CN4CCOC4=O
• Molecular Formula: C19H20FN5O4
• Molecular Weight: 401.4 g/mol
• CAS No.: 2549014-40-4

Description

5-fluoro-2-{4-[2-(2-oxo-1,3-oxazolidin-3-yl)acetyl]piperazin-1-yl}-6-phenyl-3,4-dihydropyrimidin-4-one is a useful research compound. Its molecular formula is C19H20FN5O4 and its molecular weight is 401.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 401.14993230 g/mol and the complexity rating of the compound is 754. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Mechanism of Action

Target of Action

The primary target of this compound is α-glucosidase , an enzyme that plays a crucial role in carbohydrate metabolism . α-Glucosidase inhibitors are known to prevent the digestion of carbohydrates and reduce the impact of carbohydrates on blood glucose .

Mode of Action

The compound interacts with α-glucosidase, inhibiting its activity. This interaction is believed to be reversible and mixed . The inhibition of α-glucosidase prevents the breakdown of carbohydrates into glucose, thereby controlling postprandial hyperglycemia .

Biochemical Pathways

By inhibiting α-glucosidase, the compound affects the carbohydrate metabolism pathway. Specifically, it blocks the hydrolysis of 1,4-glycosidic bonds, delaying the conversion of carbohydrates into glucose . This results in a reduction of postprandial blood sugar .

Result of Action

The primary molecular effect of the compound’s action is the inhibition of α-glucosidase, which leads to a reduction in the breakdown of carbohydrates and a subsequent decrease in postprandial blood glucose levels . On a cellular level, this can help control hyperglycemia, a key characteristic of diabetes .